Cas no 921868-97-5 (N-3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl-4-methoxybenzamide)

• Product Name: N-3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl-4-methoxybenzamide
• CAS No: 921868-97-5
• MF: C₂₂H₂₄N₂O₄
• MW: 380.436965942383
• CID: 5964377
• PubChem ID: 40886695
• Update Time: 2025-06-26

N-3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl-4-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl-4-methoxybenzamide
• N-(3,3-dimethyl-4-oxo-5-prop-2-enyl-2H-1,5-benzoxazepin-8-yl)-4-methoxybenzamide
• F2261-0214
• AKOS024632721
• 921868-97-5
• N-(5-allyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-4-methoxybenzamide
• N-[3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl]-4-methoxybenzamide

• Inchi： 1S/C22H24N2O4/c1-5-12-24-18-11-8-16(13-19(18)28-14-22(2,3)21(24)26)23-20(25)15-6-9-17(27-4)10-7-15/h5-11,13H,1,12,14H2,2-4H3,(H,23,25)
• InChI Key： BYQQQNJOHILCDK-UHFFFAOYSA-N
• SMILES： C(NC1C=C2OCC(C)(C)C(=O)N(CC=C)C2=CC=1)(=O)C1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 380.17360725g/mol
• Monoisotopic Mass: 380.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 583
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 67.9Ų

Additional information on N-3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl-4-methoxybenzamide

N-CAS No. 921868-97-5: A Comprehensive Overview

The compound with CAS No. 921868-97-5, known as N-(3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-4-methoxybenzamide, is a highly specialized organic molecule with significant potential in the fields of pharmacology and organic synthesis. This compound belongs to the class of benzoxazepines, which are known for their diverse biological activities and structural versatility. The molecule's structure is characterized by a benzoxazepine ring system substituted with various groups that contribute to its unique properties.

The benzoxazepine core of this compound is a bicyclic structure consisting of a benzene ring fused to an oxazepine ring. The oxazepine ring contains an oxygen atom and is partially saturated, giving the molecule its tetrahydro designation. The substituents on the benzoxazepine ring include a dimethyl group at position 3, an oxo group at position 4, and a propenyl group at position 5. These substituents play a crucial role in determining the compound's reactivity and biological activity.

One of the most notable features of this compound is the presence of a methoxybenzamide group attached to the benzoxazepine ring via an amide linkage. The methoxy group at position 4 of the benzamide moiety introduces electron-donating effects, which can influence the compound's solubility and bioavailability. Additionally, the amide bond provides a site for potential interactions with biological targets such as enzymes or receptors.

Recent studies have highlighted the potential of this compound as a lead molecule in drug discovery. Researchers have explored its ability to modulate various cellular pathways and its potential as an inhibitor of specific enzyme targets. For instance, investigations into its interaction with kinases have shown promising results, suggesting that it could serve as a scaffold for developing novel therapeutic agents.

The synthesis of N-(3,3-dimethyl-4-oxo-5-(prop-2-en-1-y)-2,3,4,5-tetrahydrobenzoxazepinyl)-4-methoxybenzamide involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the construction of the benzoxazepine ring system through cyclization reactions and subsequent functionalization to introduce the desired substituents.

Moreover, computational studies have been conducted to evaluate the compound's pharmacokinetic properties and predict its behavior in vivo. These studies have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) profile. Such information is critical for determining whether this compound has potential as a drug candidate or requires further optimization.

In terms of biological activity, preliminary assays have demonstrated that this compound exhibits selective activity against certain cancer cell lines. This suggests that it may have applications in oncology research or as part of combinatorial therapies targeting specific malignancies.

Another area of interest lies in understanding the stereochemistry and conformational flexibility of this molecule. The presence of chiral centers within the benzoxazepine ring system introduces stereochemical complexity that could influence both its physical properties and interactions with biological targets.

Furthermore, recent advancements in analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have enabled researchers to characterize this compound with unprecedented precision. These tools are essential for confirming the identity and purity of synthesized samples.

In conclusion,N-CAS No. 921868975 represents an exciting development in organic chemistry with broad implications for drug discovery and chemical biology research.